5-Hydroxypyrazinecarboxamide
5-Hydroxypyrazinecarboxamide
5-Hydroxypyrazinamide belongs to the class of organic compounds known as pyrazinecarboxamides. Pyrazinecarboxamides are compounds containing a pyrazine ring which bears a carboxamide. 5-Hydroxypyrazinamide is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 5-hydroxypyrazinamide is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
13924-96-4
VCID:
VC0153304
InChI:
InChI=1S/C5H5N3O2/c6-5(10)3-1-8-4(9)2-7-3/h1-2H,(H2,6,10)(H,8,9)
SMILES:
C1=C(N=CC(=O)N1)C(=O)N
Molecular Formula:
C5H5N3O2
Molecular Weight:
139.11 g/mol
5-Hydroxypyrazinecarboxamide
CAS No.: 13924-96-4
Reference Standards
VCID: VC0153304
Molecular Formula: C5H5N3O2
Molecular Weight: 139.11 g/mol
| CAS No. | 13924-96-4 |
|---|---|
| Product Name | 5-Hydroxypyrazinecarboxamide |
| Molecular Formula | C5H5N3O2 |
| Molecular Weight | 139.11 g/mol |
| IUPAC Name | 6-oxo-1H-pyrazine-3-carboxamide |
| Standard InChI | InChI=1S/C5H5N3O2/c6-5(10)3-1-8-4(9)2-7-3/h1-2H,(H2,6,10)(H,8,9) |
| Standard InChIKey | XENWQEOTDAQROM-UHFFFAOYSA-N |
| SMILES | C1=C(N=CC(=O)N1)C(=O)N |
| Canonical SMILES | C1=C(N=CC(=O)N1)C(=O)N |
| Physical Description | Solid |
| Description | 5-Hydroxypyrazinamide belongs to the class of organic compounds known as pyrazinecarboxamides. Pyrazinecarboxamides are compounds containing a pyrazine ring which bears a carboxamide. 5-Hydroxypyrazinamide is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 5-hydroxypyrazinamide is primarily located in the cytoplasm. |
| Synonyms | 2-Carboxamido-5-hydroxypyrazine; 5-Hydroxypyrazinecarboxamide; 4,5-Dihydro-5-oxopyrazinecarboxamide; |
| PubChem Compound | 151823 |
| Last Modified | Nov 11 2021 |
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